Cas no 2171811-06-4 (2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol)

• Product Name: 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol
• CAS No: 2171811-06-4
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 6264396
• PubChem ID: 165518869
• Update Time: 2025-05-23

2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol
• 2-(methylamino)-3-{[(3-methylfuran-2-yl)methyl]sulfanyl}propan-1-ol
• EN300-1290813
• 2171811-06-4

• Inchi： 1S/C10H17NO2S/c1-8-3-4-13-10(8)7-14-6-9(5-12)11-2/h3-4,9,11-12H,5-7H2,1-2H3
• InChI Key： BKUOWASVUWHBNG-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(CO)NC

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol

Comprehensive Overview of 2-(Methylamino)-3-{(3-Methylfuran-2-yl)methylsulfanyl}propan-1-ol (CAS No. 2171811-06-4)

2-(Methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol (CAS No. 2171811-06-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique methylamino and furan moieties, exhibits potential applications in drug discovery and development. Its molecular structure, which includes a methylsulfanyl group, contributes to its reactivity and interaction with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS number 2171811-06-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds, as they are often screened for their bioactivity and potential to address unmet medical needs. For instance, the furan ring in its structure is a common motif in pharmaceuticals, known for its role in enhancing drug-like properties such as solubility and metabolic stability.

In the context of green chemistry and sustainable synthesis, researchers are increasingly focusing on optimizing the production of compounds like 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol. Efforts are being made to reduce the environmental impact of its synthesis while maintaining high yields and purity. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neuropharmacology. The methylamino group suggests possible interactions with neurotransmitter systems, which could be explored for developing treatments for neurological disorders. This has led to increased searches for terms like "furan derivatives in CNS drug development" and "sulfur-containing bioactive compounds", reflecting the compound's relevance in cutting-edge research.

From a technical standpoint, the compound's physical and chemical properties are crucial for its handling and application. Its solubility, stability, and reactivity under various conditions are often queried in scientific forums, indicating a need for detailed characterization data. Researchers also frequently search for synthetic protocols and analytical methods to identify and quantify this compound in complex matrices.

In summary, 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol (CAS No. 2171811-06-4) represents a promising candidate for further investigation in multiple scientific domains. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in the era of precision medicine and targeted therapy. As the scientific community continues to explore its properties and uses, this compound is likely to remain a topic of interest in both academic and industrial settings.